Propan-2-yl 4-[1-[2-chloro-5-(dodecylsulfonylamino)anilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]oxybenzoate
Propan-2-yl 4-[1-[2-chloro-5-(dodecylsulfonylamino)anilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]oxybenzoate
Brand Name:
Vulcanchem
CAS No.:
116312-72-2
VCID:
VC0051824
InChI:
InChI=1S/C35H51ClN2O7S/c1-7-8-9-10-11-12-13-14-15-16-23-46(42,43)38-27-19-22-29(36)30(24-27)37-33(40)31(32(39)35(4,5)6)45-28-20-17-26(18-21-28)34(41)44-25(2)3/h17-22,24-25,31,38H,7-16,23H2,1-6H3,(H,37,40)
SMILES:
CCCCCCCCCCCCS(=O)(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C(C)(C)C)OC2=CC=C(C=C2)C(=O)OC(C)C
Molecular Formula:
C35H51ClN2O7S
Molecular Weight:
679.3 g/mol
Propan-2-yl 4-[1-[2-chloro-5-(dodecylsulfonylamino)anilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]oxybenzoate
CAS No.: 116312-72-2
Main Products
VCID: VC0051824
Molecular Formula: C35H51ClN2O7S
Molecular Weight: 679.3 g/mol
CAS No. | 116312-72-2 |
---|---|
Product Name | Propan-2-yl 4-[1-[2-chloro-5-(dodecylsulfonylamino)anilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]oxybenzoate |
Molecular Formula | C35H51ClN2O7S |
Molecular Weight | 679.3 g/mol |
IUPAC Name | propan-2-yl 4-[1-[2-chloro-5-(dodecylsulfonylamino)anilino]-4,4-dimethyl-1,3-dioxopentan-2-yl]oxybenzoate |
Standard InChI | InChI=1S/C35H51ClN2O7S/c1-7-8-9-10-11-12-13-14-15-16-23-46(42,43)38-27-19-22-29(36)30(24-27)37-33(40)31(32(39)35(4,5)6)45-28-20-17-26(18-21-28)34(41)44-25(2)3/h17-22,24-25,31,38H,7-16,23H2,1-6H3,(H,37,40) |
Standard InChIKey | DOOYLLWEQNZSMF-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCS(=O)(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C(C)(C)C)OC2=CC=C(C=C2)C(=O)OC(C)C |
Canonical SMILES | CCCCCCCCCCCCS(=O)(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C(C)(C)C)OC2=CC=C(C=C2)C(=O)OC(C)C |
PubChem Compound | 14273671 |
Last Modified | Nov 11 2021 |
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